4-Methanesulfonyl-3-trifluoromethyl-benzaldehyde

• Molecular Formula: C9H7F3O3S
• Molecular Weight: 252.21 g/mol
• IUPAC Name: 4-methylsulfonyl-3-(trifluoromethyl)benzaldehyde
• InChI: InChI=1S/C9H7F3O3S/c1-16(14,15)8-3-2-6(5-13)4-7(8)9(10,11)12/h2-5H,1H3
• InChI Key: IYVXTAKYISBNDZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=C(C=C1)C=O)C(F)(F)F

Description

4-Methanesulfonyl-3-trifluoromethyl-benzaldehyde is a useful research compound. Its molecular formula is C9H7F3O3S and its molecular weight is 252.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methane sulfinic acid sodium salt (6.65 g, 65.1 mmol) is added to a stirred solution of 4-Fluoro-3-trifluoromethyl-benzaldehyde (10.0 g, 52.1 mmol) in dry DMSO (200 ml) and the mixture is heated at 75° C. After 2 hours the reaction is allowed to cool and poured onto ice-water (300 ml). The precipitate is collected by filtration, washed with water and dissolved in dichloromethane (200 ml). The organic extract is washed with water (3×200 ml), dried over MgSO4, filtered, and the solvent is removed to give the title compound as a white solid.